Cas no 2228795-57-9 (1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228795-57-9
• MF: C₁₂H₁₁FO₄
• MW: 238.211747407913
• CID: 6069966
• PubChem ID: 165861652
• Update Time: 2025-06-14

1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1782410
• 2228795-57-9

• Inchi： 1S/C12H11FO4/c1-17-8-2-3-9(10(13)4-8)12(11(15)16)5-7(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： ZRRDWWNEARZBAF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(=O)O)CC(C1)=O)OC

Computed Properties

• Exact Mass: 238.06413699g/mol
• Monoisotopic Mass: 238.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Analysis of 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228795-57-9)

The compound 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228795-57-9) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane ring with a ketone and carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and metabolically stable analogs, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for fluorinated aromatic compounds like 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid has surged, driven by their enhanced metabolic stability and membrane permeability. These properties are critical for designing next-generation therapeutics, particularly in oncology and neurology. The 2-fluoro-4-methoxyphenyl moiety is notable for its electron-withdrawing effects, which can modulate the compound’s reactivity in Suzuki-Miyaura cross-coupling reactions—a hot topic in green chemistry and catalytic synthesis.

From a synthetic chemistry perspective, the 3-oxocyclobutane core of this compound offers a rigid scaffold that can mimic peptide conformations, making it valuable for peptidomimetic drug design. This aligns with industry efforts to address challenges like protease resistance and oral bioavailability. Computational studies suggest that the carboxylic acid group in CAS 2228795-57-9 facilitates hydrogen bonding with biological targets, a feature exploited in fragment-based drug discovery (FBDD).

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike traditional halogenated compounds, its fluorine atom is strategically placed to minimize ecological impact while retaining efficacy—a balance sought after in sustainable chemistry. Analytical methods such as HPLC-MS and NMR spectroscopy are typically employed to characterize its purity, a common query among quality control professionals.

In summary, 1-(2-fluoro-4-methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid represents a convergence of innovation in medicinal chemistry and material science. Its CAS No. 2228795-57-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. As the scientific community prioritizes structure-activity relationship (SAR) studies and AI-driven molecular modeling, this compound is poised to remain a focal point in rational drug design.